1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine

• Molecular Formula: C16H13ClFNO2
• Molecular Weight: 305.73 g/mol
• IUPAC Name: N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-1-(furan-2-yl)methanamine
• InChI: InChI=1S/C16H13ClFNO2/c17-14-8-11(3-5-15(14)18)16-6-4-13(21-16)10-19-9-12-2-1-7-20-12/h1-8,19H,9-10H2
• InChI Key: YAUIQXDBXGFDEM-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNCC2=CC=C(O2)C3=CC(=C(C=C3)F)Cl

Description

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine involves the inhibition of specific enzymes and pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation. It also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and have been implicated in the development of cancer.
Biochemical and Physiological Effects:
1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine in lab experiments is its ability to selectively inhibit specific enzymes and pathways, making it a useful tool for studying the role of these enzymes and pathways in various biological processes. However, one limitation of using this compound is its potential toxicity, which requires careful handling and use in appropriate dosages.

Future Directions

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine has the potential for various future directions in scientific research. One direction could be the development of new drugs that target COX-2 and HDACs for the treatment of inflammatory diseases and cancer. Another direction could be the exploration of its potential use in the treatment of neurodegenerative diseases. Further studies could also be conducted to investigate the safety and efficacy of this compound in human clinical trials.
In conclusion, 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine involves the reaction of 3-chloro-4-fluoroacetophenone with furan-2-carboxaldehyde in the presence of sodium hydride, followed by the addition of furan-2-ylmethylamine. The reaction yields the desired product, which is then purified using column chromatography.

Scientific Research Applications

1-[5-(3-chloro-4-fluorophenyl)furan-2-yl]-N-(furan-2-ylmethyl)methanamine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.